50-71-5

Alloxan

In Stock

• CAS RN:
• 50-71-5

• Formula:
• C4H2N2O4

• InChI:
• InChI=1S/C4H2N2O4/c7-1-2(8)5-4(10)6-3(1)9/h(H2,5,6,8,9,10)

• InChIKey:
• HIMXGTXNXJYFGB-UHFFFAOYSA-N

• Alloxan, also known as mesoxalylurea or 5, 6-dioxouracil, belongs to the class of organic compounds known as pyrimidones. Pyrimidones are compounds that contain a pyrimidine ring, which bears a ketone. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions. Alloxan exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Alloxan has been found in human epidermis and pancreas tissues. Within the cell, alloxan is primarily located in the cytoplasm. Alloxan can be biosynthesized from barbituric acid.
  Alloxan is a member of the class of pyrimidones, the structure of which is that of perhydropyrimidine substituted at C-2, -4, -5 and -6 by oxo groups. It has a role as a hyperglycemic agent and a metabolite. It derives from a barbituric acid.
  Acidic compound formed by oxidatio...

(1Z,3E,7Z,9E,13Z,15E)-1,3,7,9,13,15-Cyclooctadecahexene-5,11,17-triyne

• CAS RN:
• 18550-71-5

• Formula:
• C18H12

• InChI:
• InChI=1S/C18H12/c1-2-4-6-8-10-12-14-16-18-17-15-13-11-9-7-5-3-1/h1-4,9-16H/b2-1-,3-1?,4-2?,11-9?,12-10?,13-11-,14-12-,15-13?,16-14?

• InChIKey:
• JOTWFOQGIKXOOF-MXXMARJVSA-N

• (1Z,3E,7Z,9E,13Z,15E)-1,3,7,9,13,15-Cyclooctadecahexene-5,11,17-triyne, also known as (1Z,3E,7Z,9E,13Z,15E)-1,3,7,9,13,15-Cyclooctadecahexene-5,11,17-triyne, is a useful research compound. Its molecular formula is C18H12 and its molecular weight is 228.294. The purity is usually 95%.

Photoaldrin

• CAS RN:
• 13350-71-5

• Formula:
• C12H8Cl6

• InChI:
• InChI=1S/C12H8Cl6/c13-7-8(14)11(17)6-4-2-1-3-5(6)10(7,16)12(11,18)9(3,4)15/h1-8H

• InChIKey:
• WOLXXINQKHSWTP-UHFFFAOYSA-N

• Photoaldrin, also known as Photoaldrin, is a useful research compound. Its molecular formula is C12H8Cl6 and its molecular weight is 364.9 g/mol. The purity is usually 95%.

1-Methyl-3-methylsulfinylbenzene

In Stock

• CAS RN:
• 13150-71-5

• Formula:
• C8H10OS

• InChI:
• InChI=1S/C8H10OS/c1-7-4-3-5-8(6-7)10(2)9/h3-6H,1-2H3

• InChIKey:
• BWKUHXQKUYHJJG-UHFFFAOYSA-N

• 1-Methyl-3-methylsulfinylbenzene is a useful research compound. Its molecular formula is C8H10OS and its molecular weight is 154.23 g/mol. The purity is usually 95%.

7alpha,17-Dimethylandrost-4-ene-3beta,17beta-diol

• CAS RN:
• 13950-71-5

• Formula:
• C21H34O2

• InChI:
• InChI=1S/C21H34O2/c1-13-11-14-12-15(22)5-8-19(14,2)16-6-9-20(3)17(18(13)16)7-10-21(20,4)23/h12-13,15-18,22-23H,5-11H2,1-4H3/t13-,15+,16+,17+,18-,19+,20+,21+/m1/s1

• InChIKey:
• OYIBNCGDVSXUNZ-NMTVKYIQSA-N

• 7alpha,17-Dimethylandrost-4-ene-3beta,17beta-diol, also known as 7alpha,17-Dimethylandrost-4-ene-3beta,17beta-diol, is a useful research compound. Its molecular formula is C21H34O2 and its molecular weight is 318.501. The purity is usually 95%.

3-((6-Chloro-4-phenylquinazolin-2-yl)amino)benzoic acid

In Stock

• CAS RN:
• 330950-71-5

• Formula:
• C21H14ClN3O2

• InChI:
• InChI=1S/C21H14ClN3O2/c22-15-9-10-18-17(12-15)19(13-5-2-1-3-6-13)25-21(24-18)23-16-8-4-7-14(11-16)20(26)27/h1-12H,(H,26,27)(H,23,24,25)

• InChIKey:
• BKVZVKYAXXJNNF-UHFFFAOYSA-N

• 3-((6-Chloro-4-phenylquinazolin-2-yl)amino)benzoic acid is a useful research compound. Its molecular formula is C21H14ClN3O2 and its molecular weight is 375.81. The purity is usually 95%.

4-(azepan-1-ylsulfonyl)-N-(3,5-dichlorophenyl)benzamide

In Stock

• CAS RN:
• 681250-71-5

• Formula:
• C19H20Cl2N2O3S

• InChI:
• InChI=1S/C19H20Cl2N2O3S/c20-15-11-16(21)13-17(12-15)22-19(24)14-5-7-18(8-6-14)27(25,26)23-9-3-1-2-4-10-23/h5-8,11-13H,1-4,9-10H2,(H,22,24)

• InChIKey:
• FCBUIZUVPKGLPG-UHFFFAOYSA-N

• 4-(azepan-1-ylsulfonyl)-N-(3,5-dichlorophenyl)benzamide is a useful research compound. Its molecular formula is C19H20Cl2N2O3S and its molecular weight is 427.34. The purity is usually 95%.

Ethyl 3-(4-chlorophenyl)-4-oxo-5-(2-phenoxypropanamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-71-5

• Formula:
• C24H20ClN3O5S

• InChI:
• InChI=1S/C24H20ClN3O5S/c1-3-32-24(31)20-18-13-34-22(26-21(29)14(2)33-17-7-5-4-6-8-17)19(18)23(30)28(27-20)16-11-9-15(25)10-12-16/h4-14H,3H2,1-2H3,(H,26,29)

• InChIKey:
• MZQBUXHYXOTJQK-UHFFFAOYSA-N

• Ethyl 3-(4-chlorophenyl)-4-oxo-5-(2-phenoxypropanamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H20ClN3O5S and its molecular weight is 497.95. The purity is usually 95%.

2-Chloro-2'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898750-71-5

• Formula:
• C18H18ClNO2

• InChI:
• InChI=1S/C18H18ClNO2/c19-17-8-4-3-7-16(17)18(21)15-6-2-1-5-14(15)13-20-9-11-22-12-10-20/h1-8H,9-13H2

• InChIKey:
• DPDLMHUVDAUGGY-UHFFFAOYSA-N

• 2-Chloro-2'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H18ClNO2 and its molecular weight is 315.8 g/mol. The purity is usually 95%.

Methyl 4-oxo-2-((2-oxo-2-((3,4,5-trimethoxyphenyl)amino)ethyl)thio)-1,4-dihydroquinoline-3-carboxylate

In Stock

• CAS RN:
• 932550-71-5

• Formula:
• C22H22N2O7S

• InChI:
• InChI=1S/C22H22N2O7S/c1-28-15-9-12(10-16(29-2)20(15)30-3)23-17(25)11-32-21-18(22(27)31-4)19(26)13-7-5-6-8-14(13)24-21/h5-10H,11H2,1-4H3,(H,23,25)(H,24,26)

• InChIKey:
• HCKHTTAPTNTCEL-UHFFFAOYSA-N

• Methyl 4-oxo-2-((2-oxo-2-((3,4,5-trimethoxyphenyl)amino)ethyl)thio)-1,4-dihydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C22H22N2O7S and its molecular weight is 458.49. The purity is usually 95%.

5-(4-Bromophenyl)-1-methylimidazole

In Stock

• CAS RN:
• 136350-71-5

• Formula:
• C10H9BrN2

• InChI:
• InChI=1S/C10H9BrN2/c1-13-7-12-6-10(13)8-2-4-9(11)5-3-8/h2-7H,1H3

• InChIKey:
• GBRRZXCIOPPVND-UHFFFAOYSA-N

• 5-(4-Bromophenyl)-1-methylimidazole is a useful research compound. Its molecular formula is C10H9BrN2 and its molecular weight is 237.1. The purity is usually 95%.

4,4-difluoro-1-[3-(2-methoxyethyl)-1,2,4-thiadiazol-5-yl]piperidine

In Stock

• CAS RN:
• 2549050-71-5

• Formula:
• C10H15F2N3OS

• InChI:
• InChI=1S/C10H15F2N3OS/c1-16-7-2-8-13-9(17-14-8)15-5-3-10(11,12)4-6-15/h2-7H2,1H3

• InChIKey:
• BTBNQAPHEKUPOE-UHFFFAOYSA-N

• 4,4-difluoro-1-[3-(2-methoxyethyl)-1,2,4-thiadiazol-5-yl]piperidine is a useful research compound. Its molecular formula is C10H15F2N3OS and its molecular weight is 263.31 g/mol. The purity is usually 95%.

tert-butyl 3-(morpholin-3-yl)azetidine-1-carboxylate

In Stock

• CAS RN:
• 2065250-71-5

• Formula:
• C12H22N2O3

• InChI:
• InChI=1S/C12H22N2O3/c1-12(2,3)17-11(15)14-6-9(7-14)10-8-16-5-4-13-10/h9-10,13H,4-8H2,1-3H3

• InChIKey:
• XYSFNMYJMVYCHE-UHFFFAOYSA-N

• Tert-butyl 3-(morpholin-3-yl)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C12H22N2O3 and its molecular weight is 242.31 g/mol. The purity is usually 95%.